BENGHE Foundational & Exploratory

Check Availability & Pricing

(1,4-Dimethylpiperazin-2-yl)methanol molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(1,4-Dimethylipiperazin-2-
Compound Name:
yl)methanol

Cat. No.: B083711

An In-Depth Technical Guide to (1,4-Dimethylpiperazin-2-yl)methanol

This technical guide provides comprehensive information on the molecular properties of (1,4-
Dimethylpiperazin-2-yl)methanol, a key organic intermediate. It is intended for researchers,
scientists, and professionals in the field of drug development and fine chemical synthesis who
require detailed data on this compound.

Molecular and Physical Properties

(1,4-Dimethylpiperazin-2-yl)methanol, identified by the CAS Number 14675-44-6, is a
substituted piperazine derivative featuring two methyl groups on the nitrogen atoms and a
hydroxymethyl group at the 2-position of the piperazine ring. Its unique structure makes it a
valuable building block in the synthesis of more complex molecules, particularly in the
development of novel pharmaceutical compounds.[1]

Quantitative Data Summary

The fundamental molecular and physical properties of (1,4-Dimethylpiperazin-2-yl)methanol
are summarized in the table below for easy reference.
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Property Value Reference(s)
Molecular Formula C7H16N20 [2]
Molecular Weight 144.218 g/mol [2]
CAS Number 14675-44-6 2]
Appearance Yellow Liquid [1]
Boiling Point 195.6°C [1]
Density 0.98 g/cm?3 [1]
Flash Point 70.3°C [1]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of (1,4-Dimethylpiperazin-2-
yl)methanol are not readily available in peer-reviewed literature, a plausible and logical
synthetic route can be constructed based on well-established organic chemistry
transformations. The proposed pathway involves a two-step process starting from a suitable
piperazine-2-carboxylate derivative.

Proposed Synthetic Pathway

A logical approach to the synthesis of (1,4-Dimethylpiperazin-2-yl)methanol involves the N-
methylation of a piperazine-2-carboxylate ester, followed by the reduction of the ester to the
corresponding primary alcohol.
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Step 1: N-Methylation

Formaldehyde, Formic Acid

Ethyl Piperazine-2-carboxylate (Eschweiler-Clarke Reaction)

Reagents

Ethyl 1,4-dimethylpiperazine-2-carboxylate

Step 2: Ester Reduction

Lithium Aluminium Hydride (LiAIH4)

Ethyl 1,4-dimethylpiperazine-2-carboxylate in THE, followed by water quench

Reduction

(1,4-Dimethylpiperazin-2-yl)methanol

Click to download full resolution via product page
Caption: Proposed two-step synthesis of (1,4-Dimethylpiperazin-2-yl)methanol.

Detailed Methodologies

The following are generalized experimental protocols for the key transformations in the
proposed synthetic route.

Step 1: Synthesis of Ethyl 1,4-dimethylpiperazine-2-carboxylate via Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is a well-established method for the methylation of primary and
secondary amines using an excess of formic acid and formaldehyde.

e Reaction: To a solution of ethyl piperazine-2-carboxylate, formic acid and formaldehyde are
added. The reaction mixture is then heated to drive the reaction to completion.
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e Procedure: Ethyl piperazine-2-carboxylate is dissolved in a suitable solvent. Formic acid and
an aqueous solution of formaldehyde are added sequentially. The mixture is heated under
reflux until the reaction is complete, as monitored by an appropriate analytical technique
such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature and made
basic by the addition of a suitable base, such as sodium hydroxide solution. The aqueous
layer is then extracted with an organic solvent (e.g., dichloromethane or ethyl acetate). The
combined organic layers are washed with brine, dried over an anhydrous salt (e.g., sodium
sulfate), filtered, and concentrated under reduced pressure to yield the crude product, which
can be purified by distillation or column chromatography.

Step 2: Synthesis of (1,4-Dimethylpiperazin-2-yl)methanol via Ester Reduction

The reduction of the ester functional group to a primary alcohol can be achieved using a strong
reducing agent like lithium aluminium hydride (LiAIHa4).

o Reaction: The ethyl ester of 1,4-dimethylpiperazine-2-carboxylate is reduced to the
corresponding primary alcohol using LiAlIHa.

e Procedure: To a solution of lithium aluminium hydride in an anhydrous ether solvent, such as
tetrahydrofuran (THF), under an inert atmosphere (e.g., nitrogen or argon), a solution of ethyl
1,4-dimethylpiperazine-2-carboxylate in the same solvent is added dropwise at a reduced
temperature (e.g., 0 °C). After the addition is complete, the reaction mixture is allowed to
warm to room temperature and stirred until the reaction is complete.

o Work-up: The reaction is carefully quenched by the sequential addition of water, followed by
a sodium hydroxide solution, and then more water. The resulting precipitate is filtered off,
and the filtrate is dried and concentrated under reduced pressure to afford the final product,
(1,4-Dimethylpiperazin-2-yl)methanol. Further purification can be achieved through
distillation or column chromatography if necessary.

Logical Relationships in Synthesis

The synthesis of (1,4-Dimethylpiperazin-2-yl)methanol is a sequential process where the
successful completion of each step is crucial for the overall outcome. The logical flow of this
process is depicted in the diagram below.
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Starting Material:
Ethyl Piperazine-2-carboxylate

Step 1: N-Methylation

(Eschweiler-Clarke Reaction)

Intermediate:
Ethyl 1,4-dimethylpiperazine-2-carboxylate

Step 2: Ester Reduction
(e.g., with LiAIH4)

Final Product:
(1,4-Dimethylpiperazin-2-yl)methanol

Purification
(Distillation or Chromatography)

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of (1,4-Dimethylpiperazin-2-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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